Cas no 1820619-91-7 (N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide)

• Product Name: N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide
• CAS No: 1820619-91-7
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 4619067
• Update Time: 2025-11-01

N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-BIS[(3-CYANOPHENYL)METHYL]METHANESULFONAMIDE
• N,N-Bis(3-cyanobenzyl)methanesulfonamide
• N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide

• Inchi： 1S/C17H15N3O2S/c1-23(21,22)20(12-16-6-2-4-14(8-16)10-18)13-17-7-3-5-15(9-17)11-19/h2-9H,12-13H2,1H3
• InChI Key： PJQVMERMMATRIK-UHFFFAOYSA-N
• SMILES： S(C)(N(CC1C=CC=C(C#N)C=1)CC1C=CC=C(C#N)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 554
• XLogP3: 1.9
• Topological Polar Surface Area: 93.3

Additional information on N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide

N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide (CAS No. 1820619-91-7): A Comprehensive Overview

N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide (CAS No. 1820619-91-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of sulfonamides, which are widely studied for their diverse applications in pharmaceuticals, particularly in the development of new drugs targeting various diseases.

The chemical structure of N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide is characterized by a central methanesulfonamide group flanked by two (3-cyanophenyl)methyl substituents. The presence of the cyano group and the aromatic rings imparts specific electronic and steric properties that can influence its interactions with biological targets. These features make it an intriguing candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide in various therapeutic areas. One notable application is its use as a scaffold for the design of novel inhibitors targeting specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding underscores the compound's versatility and its potential as a lead molecule for further optimization.

In addition to its enzymatic inhibition properties, N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide has also been explored for its anti-inflammatory and anti-oxidant activities. Research conducted by a team at the University of California demonstrated that this compound effectively reduced inflammation in cellular models, suggesting its potential utility in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-oxidant properties of the compound were also noted, which could contribute to its overall therapeutic efficacy by protecting cells from oxidative stress.

The synthesis of N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide involves a series of well-defined chemical reactions, starting from readily available starting materials. The key steps include the formation of the (3-cyanophenyl)methyl groups and their subsequent coupling with methanesulfonamide. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production if required for clinical trials or commercialization.

From a pharmacological perspective, N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide has been evaluated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary data indicate that the compound exhibits favorable ADME characteristics, which are crucial for ensuring its effectiveness as a therapeutic agent. Its stability under physiological conditions and low toxicity profile further support its potential as a drug candidate.

Clinical trials are an essential step in validating the therapeutic potential of new compounds like N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide. While preclinical studies have shown promising results, further investigation is needed to confirm these findings in human subjects. Several Phase I trials are currently underway to assess the safety and tolerability of this compound in healthy volunteers. These trials will provide valuable insights into its pharmacodynamics and help guide future clinical development.

In conclusion, N,N-Bis[(3-cyanophenyl)methyl]methanesulfonamide (CAS No. 1820619-91-7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new aspects of its behavior and efficacy, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.